Cas no 2171227-99-7 (3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171227-99-7
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6084684
• PubChem ID: 165585014
• Update Time: 2025-06-30

3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 3-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1574388
• 2171227-99-7

• Inchi： 1S/C25H30N2O5/c1-3-17(15-23(28)27(4-2)14-13-24(29)30)26-25(31)32-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,3-4,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m0/s1
• InChI Key： LICUSEISTZVMEP-KRWDZBQOSA-N
• SMILES： O(C(N[C@@H](CC)CC(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

3-(3S)-N-Ethyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Pentanamidopropanoic Acid: A Comprehensive Overview

3-(3S)-N-Ethyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Pentanamidopropanoic Acid, commonly referred to by its CAS number 2171227-99-7, is a complex organic compound with significant applications in the fields of chemistry and biochemistry. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a pentanamidopropanoic acid backbone. The presence of the Fmoc group makes this compound particularly interesting due to its role in peptide synthesis and protection strategies.

The Fmoc group, as highlighted in the compound's name, is a well-known protecting group used in solid-phase peptide synthesis (SPPS). Its ability to protect amino groups during the synthesis process has made it indispensable in the creation of complex peptides and proteins. Recent studies have explored the efficiency of Fmoc-based protecting groups in improving the yield and purity of synthesized peptides, particularly in large-scale productions. This has led to advancements in drug discovery and biopharmaceutical manufacturing.

The stereochemistry of the compound, denoted by the (3S) configuration, plays a crucial role in its functionality. Stereoisomerism is a critical factor in determining the biological activity of molecules, especially in pharmaceutical applications. Research has shown that the (3S) configuration enhances the compound's stability and selectivity when used as a building block in peptide synthesis. This has implications for the development of enantiomerically pure compounds, which are essential in modern drug design.

The pentanamidopropanoic acid backbone provides additional functional groups that can be utilized for further chemical modifications. This flexibility allows for the creation of derivatives with diverse properties, making this compound a versatile tool in organic synthesis. Recent advancements have focused on optimizing synthetic pathways to enhance the efficiency and scalability of producing such derivatives. These improvements are particularly relevant for industries requiring high-purity intermediates for drug development.

In terms of applications, this compound is widely used in academic research and industrial settings. Its role as an intermediate in peptide synthesis has been extensively documented, with studies highlighting its compatibility with various coupling reagents and solvents. Additionally, its use in combinatorial chemistry has facilitated the rapid generation of libraries for high-throughput screening (HTS), accelerating the discovery of novel bioactive compounds.

Recent research has also explored the potential of this compound in bioconjugation reactions. The Fmoc group's reactivity under specific conditions allows for precise control over conjugation sites, enabling the creation of bioconjugates with tailored properties. Such applications are pivotal in developing targeted therapies and diagnostic agents, where precise molecular architecture is crucial.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of such compounds. Studies have been conducted to assess their biodegradability under various conditions, with implications for waste management and green chemistry practices. This aligns with global efforts to minimize environmental impact while maintaining high standards of chemical production.

In conclusion, 3-(3S)-N-Ethyl-3-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)Pentanamidopropanoic Acid (CAS No: 2171227-99-7) stands as a testament to advancements in organic synthesis and peptide chemistry. Its unique structure and functional groups make it a valuable asset across multiple disciplines, driving innovation in drug discovery, biotechnology, and materials science.